Cas no 1806806-27-8 (3-Amino-2-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-2-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1806806-27-8
• MF: C₇H₄BrF₅N₂
• MW: 291.0160779953
• CID: 4853371
• Update Time: 2025-08-05

3-Amino-2-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4BrF5N2/c8-5-4(14)3(6(9)10)2(1-15-5)7(11,12)13/h1,6H,14H2
• InChI Key： ZILITOLOBYNHDS-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=C(C=N1)C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine

Professional Introduction to 3-Amino-2-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1806806-27-8)

3-Amino-2-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine, with the CAS number 1806806-27-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The unique structural features of this molecule, including its amino, bromo, difluoromethyl, and trifluoromethyl substituents, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The significance of 3-Amino-2-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine lies in its potential as a building block for the development of novel therapeutic compounds. Pyridine derivatives are extensively studied due to their role in modulating biological pathways and their efficacy in treating a range of diseases. The presence of multiple fluorinated groups in this compound enhances its metabolic stability and binding affinity to biological targets, making it an attractive candidate for drug design.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their ability to improve drug properties such as bioavailability, lipophilicity, and metabolic resistance. The structural motif of 3-Amino-2-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine aligns well with these trends, as it incorporates both electron-withdrawing and electron-donating groups that can fine-tune the pharmacokinetic profile of derived compounds. This has led to its exploration in the development of next-generation pharmaceuticals targeting various therapeutic areas.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the bromo and amino functional groups for further derivatization, researchers have been able to generate potent inhibitors that selectively target specific kinases. For instance, studies have demonstrated that analogs of 3-Amino-2-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine exhibit inhibitory activity against tyrosine kinases, which are key players in cancer progression.

The incorporation of difluoromethyl and trifluoromethyl groups into the pyridine core is particularly noteworthy, as these substituents are known to enhance the binding affinity of small molecules to their protein targets. This modification also contributes to resistance against metabolic degradation, allowing for longer half-lives and improved therapeutic efficacy. The bromo substituent further expands the compound’s synthetic versatility, enabling cross-coupling reactions that can introduce additional functional groups or linkages essential for drug development.

Recent advancements in computational chemistry have further accelerated the exploration of 3-Amino-2-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine as a lead compound. Molecular modeling studies have predicted its interactions with various biological targets, providing insights into potential drug-like properties such as solubility, permeability, and toxicity. These computational approaches have complemented experimental efforts by allowing researchers to screen large libraries of derivatives efficiently.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Pyridine derivatives are commonly used in pesticides and herbicides due to their ability to disrupt essential biological processes in pests while maintaining low toxicity to non-target organisms. The unique combination of substituents in 3-Amino-2-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine makes it a candidate for developing novel agrochemicals that offer improved efficacy and environmental safety.

The synthesis of 3-Amino-2-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. The growing expertise in these synthetic strategies has made it feasible to produce complex pyridine derivatives like this one on a scalable basis.

The safety profile of 3-Amino-2-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine is another critical consideration in its application. While preliminary studies suggest that it exhibits moderate toxicity at higher concentrations, its potential benefits in drug development warrant further investigation into its safety and pharmacokinetic properties. Collaborative efforts between chemists and toxicologists are essential to ensure that derived compounds are both effective and safe for clinical use.

Looking ahead, the future prospects for 3-Amino-2-bromo-4-(difluoromethyl)-5-(trifluoromethyl)pyridine are promising. As research continues to uncover new biological targets and therapeutic strategies, this compound is likely to play an increasingly important role in the discovery and development of innovative drugs. Its unique structural features make it a versatile scaffold for medicinal chemists seeking to design molecules with enhanced pharmacological properties.

In conclusion,3-Amino-2-bromo-4-(difluoromethyl)-5-(trifloromet hyl)pyridine (CAS No. 1806806-27-8) represents a significant advancement in heterocyclic chemistry with far-reaching implications for pharmaceutical and agrochemical innovation. Its multifaceted utility as an intermediate for drug synthesis underscores its importance as a research tool and potential candidate for future therapeutics.